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Compound of Interest

Compound Name: Methyl L-tryptophanate
CAS No.: 4299-70-1
Cat. No.: B1584566
Get Quote
. J

Executive Summary

Methyl L-tryptophanate (L-Trp-OMe) is a critical intermediate in the synthesis of indole
alkaloids, peptide therapeutics, and fluorescence probes. While commercially ubiquitous, its
quality varies significantly between suppliers, particularly regarding enantiomeric excess (

) and salt stoichiometry.

This guide provides a rigorous framework for sourcing Methyl L-tryptophanate, validating its
purity, and handling its inherent instability. We move beyond simple catalog listings to address
the Critical Quality Attributes (CQAS) that impact downstream drug development.

Chemical Profile & Commercial Specifications

Commercially, this compound is almost exclusively supplied as the hydrochloride salt. The free
base is unstable (prone to diketopiperazine formation and oxidation) and is rarely sold directly.

Core Identity Data
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Attribute Specification Notes

Methyl (2S)-2-amino-3-(1H-
IUPAC Name indol-3-yl)propanoate
hydrochloride

L-Tryptophan methyl ester
Common Name

hydrochloride

CAS (HCI salt) 7524-52-9 Primary Commercial Form
Generated in situ (See

CAS (Free Base) 4299-60-9
Protocol 4.[1]2)

Molecular Weight 254.71 g/mol (HCI salt) 218.25 g/mol (Free base)

) ) Sharp melting point indicates

Melting Point 218-220 °C (dec.) ] )

high purity
N Poor solubility in ether/DCM
Solubility Water, Methanol, DMSO

(HCl salt)

Impurity Profile (The "Hidden" Risks)
When sourcing L-Trp-OMe, Certificates of Analysis (CoA) often omit specific impurities that

affect sensitive couplings.

o L-Tryptophan (Free Acid): Result of hydrolysis due to moisture ingress. Acts as a competitive
nucleophile.

o D-Tryptophan Methyl Ester: Result of racemization during aggressive esterification (e.g.,
high-temp SOCIz).

e 1,1'-Ethylidenebis-L-tryptophan (EBT): A legacy impurity from L-Trp fermentation sources,
linked to Eosinophilia-Myalgia Syndrome (EMS). Critical for pharmaceutical grades.

Strategic Sourcing: Commercial Landscape

Do not rely on a single supplier. The following hierarchy is recommended based on lot-to-lot
consistency and trace metal control.
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Tier 1: GMP & Pharmaceutical Grade

Target Audience: Late-stage discovery, CMC, Clinical supplies.

e Sigma-Aldrich (Merck): Product PHR2601 (Pharmaceutical Secondary Standard).
o Pros: Full traceability, ISO 17034 accreditation.
o Cons: High cost/mg.

e Bachem: Specialized in amino acid derivatives.[1][2][3]

o Pros: Guarantees low racemization (<0.5% D-isomer).

Tier 2: Research Grade (High Purity)

Target Audience: Medicinal chemistry, early synthesis.
e TCI Chemicals: Product T1657 (>98.0%).[1]
o Pros: Reliable stock, consistent crystalline form.
o Cons: CoA often lacks water content (KF) data.
e Chem-Impex: Product 02993.[1]
o Pros: Excellent bulk pricing for >100g quantities.

o Alfa Aesar (Thermo Fisher): Product H66442.

Tier 3: Bulk/Industrial

Target Audience: Scale-up >1kg.

e Sourcing Strategy: For kilogram scale, purchase from manufacturers in India or China (e.g.,
specialized peptide reagent vendors) but mandate a pre-shipment sample for the validation
protocol below.

Validation & Experimental Protocols
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Trustworthiness Pillar: Do not assume the label is correct. Verify.

Diagram: Quality Assurance Workflow

This workflow defines the decision logic for accepting incoming raw material.

Release for Synthesis

>98% ee

Pass/Fail? <98% ee

or Hydrolysis

Incoming Material Visual Inspection Solubility Check TLC Purity Chiral HPLC
(L-Trp-OMe HCI) (White Crystalline) (10% in MeOH) (Is Trp present?) (Check D-isomer)

Reject / Recrystallize

Click to download full resolution via product page

Caption: Logical workflow for validating incoming Methyl L-tryptophanate batches before use
in critical synthesis.

Protocol: In-House Purity Check (TLC/HPLC)

Objective: Detect hydrolysis (Free Tryptophan) which poisons peptide couplings.

Stationary Phase: Silica Gel 60 F254.
» Mobile Phase:

-Butanol : Acetic Acid : Water (4:1:1).
 Visualization: UV (254 nm) and Ninhydrin stain.
 Interpretation:

o L-Trp-OMe: ~0.60 (Higher due to ester lipophilicity).
o L-Trp (Impurity): ~0.45.

o Note: If the lower spot is visible by eye, hydrolysis >2%. Recrystallize immediately.

Protocol: Preparation of Free Base (In-Situ)
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Commercial sources provide the HCI salt. For nucleophilic attacks (e.g., acylation, reductive
amination), the free amine must be liberated. Do not store the free base; generate it
immediately before use.

Reagents:

L-Trp-OMe[4][5][6]-HCI (Commercial)

Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Saturated Sodium Bicarbonate (

)

Brine[5]
Methodology:
e Suspension: Suspend 1.0 eq of L-Trp-OMe-HCI in EtOAc (10 mL/g). It will not fully dissolve.
e Biphasic Wash: Add 1.2 eq of Saturated
. Shake vigorously in a separatory funnel until the solid dissolves (transfer to organic phase).
o Separation: Collect the organic layer. Extract the aqueous layer once more with EtOAc.
e Drying: Dry combined organics over
(anhydrous) for 10 minutes.

» Concentration: Filter and evaporate in vacuo at <30°C.

o Usage: The resulting oil is the free base. Use within 1 hour to prevent dimerization to the
diketopiperazine.

Handling, Stability & Storage

The stability of Methyl L-tryptophanate is governed by two pathways: Hydrolysis (moisture)
and Oxidative Dimerization (light/air).
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Degradation Pathways

Methyl L-Tryptophanate Hydrolysis Cyclization
(Active Reagent) (+ H20) (Basic pH / Time)

Moisture/Acid \ Free Base Storage

L-Tryptophan Diketopiperazine
(Inactive Impurity) (Dimer)

Click to download full resolution via product page

Caption: Primary degradation routes. Hydrolysis occurs in moist storage; Dimerization occurs if
left as a free base.

Storage Rules

o Temperature: Store at 2—8°C (Refrigerated). For long-term (>6 months), store at -20°C.
o Atmosphere: Hygroscopic. Store under Argon or Nitrogen if the seal is broken.

o Container: Amber glass. Tryptophan moieties are photosensitive and can undergo photo-
oxidation to form kynurenine derivatives upon prolonged light exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tryptophanate-hydrochloride
https://www.benchchem.com/product/b1584566?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tryptophanate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tryptophanate-hydrochloride
https://www.researchgate.net/publication/5295061_A_Convenient_Synthesis_of_Amino_Acid_Methyl_Esters
https://pubs.rsc.org/en/content/getauthorversionpdf/c4gc01198h
https://www.lookchem.com/casno79812-02-5.html
https://www.chemimpex.com/products/03152
https://commonchemistry.cas.org/detail?cas_rn=7524-52-9
https://www.sigmaaldrich.com/US/en/product/aldrich/364517
https://pmc.ncbi.nlm.nih.gov/articles/PMC9950155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9950155/
https://www.benchchem.com/product/b1584566/docs#technical-guide-sourcing-and-validating-methyl-l-tryptophanate
https://www.benchchem.com/product/b1584566/docs#technical-guide-sourcing-and-validating-methyl-l-tryptophanate
https://www.benchchem.com/product/b1584566/docs#technical-guide-sourcing-and-validating-methyl-l-tryptophanate
https://www.benchchem.com/product/b1584566/docs#technical-guide-sourcing-and-validating-methyl-l-tryptophanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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